Cas no 2138390-78-8 (6-(3-methylpiperidin-1-yl)spiro2.5octan-1-amine)

• Product Name: 6-(3-methylpiperidin-1-yl)spiro2.5octan-1-amine
• CAS No: 2138390-78-8
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 5610946
• PubChem ID: 165952054
• Update Time: 2025-05-21

6-(3-methylpiperidin-1-yl)spiro2.5octan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-841338
• 6-(3-methylpiperidin-1-yl)spiro[2.5]octan-1-amine
• 2138390-78-8
• 6-(3-methylpiperidin-1-yl)spiro2.5octan-1-amine

• Inchi： 1S/C14H26N2/c1-11-3-2-8-16(10-11)12-4-6-14(7-5-12)9-13(14)15/h11-13H,2-10,15H2,1H3
• InChI Key： OJXCWMMYSHDLCO-UHFFFAOYSA-N
• SMILES： N1(CCCC(C)C1)C1CCC2(CC1)CC2N

Computed Properties

• Exact Mass: 222.209598838g/mol
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(3-methylpiperidin-1-yl)spiro2.5octan-1-amine

6-(3-Methylpiperidin-1-yl)Spiro[2.5]Octan-1-Amine: A Comprehensive Overview

6-(3-Methylpiperidin-1-yl)Spiro[2.5]Octan-1-Amine (CAS No. 2138390-78-8) is a complex organic compound with a unique spirocyclic structure, making it a subject of interest in both academic and industrial research. This compound belongs to the class of spiroamides, which are known for their diverse biological activities and potential applications in drug discovery. The molecule consists of a spiro[2.5]octane ring system fused with a piperidine moiety, which introduces significant structural complexity and functional diversity.

The spiro[2.5]octane core of the molecule is a bicyclic structure formed by the fusion of two rings: a five-membered ring and a six-membered ring, connected at a single atom (the spiro atom). This unique arrangement imparts rigidity to the molecule, which can influence its pharmacokinetic properties and interactions with biological targets. The piperidine ring, on the other hand, is a six-membered amine-containing ring that contributes to the compound's nitrogen content and potential for hydrogen bonding.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to adopt specific conformations that can enhance binding affinity to target proteins. For instance, researchers have demonstrated that 6-(3-methylpiperidin-1-yl)spiro[2.5]octan-1-amine exhibits promising activity in inhibiting certain enzyme targets, making it a candidate for further exploration in therapeutic development.

The synthesis of 6-(3-methylpiperidin-1-yl)spiro[2.5]octan-1-amine involves multi-step organic reactions, including ring-forming processes and amine functionalization. The construction of the spirocyclic core typically requires precise control over reaction conditions to ensure regioselectivity and stereochemical integrity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to such complex structures, reducing costs and improving scalability.

From a pharmacological perspective, this compound has shown potential in several areas, including central nervous system disorders and inflammation. Its ability to modulate G-protein coupled receptors (GPCRs) has been particularly noteworthy, as GPCRs are key targets for numerous therapeutic agents. Preclinical studies suggest that 6-(3-methylpiperidin-1-yl)spiro[2.5]octan-1-amine may possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines, which could be beneficial in treating conditions such as arthritis or neurodegenerative diseases.

In addition to its direct pharmacological effects, this compound serves as a valuable tool for studying molecular recognition and drug design principles. Its rigid spirocyclic framework provides an excellent platform for exploring how structural modifications influence bioavailability, selectivity, and efficacy. For example, researchers have utilized this compound as a template for designing libraries of analogs to investigate structure-activity relationships (SARs), an essential step in drug discovery.

Recent technological advancements in computational chemistry have also facilitated deeper insights into the molecular properties of 6-(3-methylpiperidin-1-yl)spiro[2.5]octan-1-amine. High-throughput docking studies and molecular dynamics simulations have been employed to predict its binding modes with various protein targets, providing valuable data for optimizing its therapeutic potential.

Moreover, the environmental impact of this compound has been evaluated in accordance with green chemistry principles. Efforts are being made to develop sustainable synthetic pathways that minimize waste and reduce reliance on hazardous reagents. These initiatives align with global trends toward eco-friendly chemical manufacturing practices.

In conclusion, 6-(3-methylpiperidin-1-yl)spiro[2.5]octan-1-amine (CAS No. 2138390-78-8) represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse biological activities and therapeutic potential. As research continues to uncover its full spectrum of applications, this compound is poised to play an increasingly important role in both academic research and industrial drug development.